Cas no 1798775-41-3 (2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: 2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1798775-41-3
• CID: 4615015
• PubChem ID: 86812300
• Update Time: 2025-05-23

2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylic Acid Hydrochloride
• 2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylic acid hydrochloride

Additional information on 2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylic acid hydrochloride

2-Methyl-4-(4-Methylphenyl)Pyrrolidine-2-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound 2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylic acid hydrochloride, identified by the CAS number 1798775-41-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring, which is a five-membered nitrogen-containing ring, substituted with a methyl group at the 2-position and a 4-methylphenyl group at the 4-position. The carboxylic acid group at the 2-position is present in its hydrochloride salt form, making it more stable and suitable for various chemical reactions.

The synthesis of 2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylic acid hydrochloride involves a series of carefully designed organic reactions. The starting material typically includes a pyrrolidine derivative, which undergoes alkylation or acylation to introduce the methyl and phenyl groups. The formation of the hydrochloride salt is achieved by treating the free carboxylic acid with hydrochloric acid, ensuring optimal solubility and stability for further use in research or industrial applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structural features, particularly the presence of a pyrrolidine ring and aromatic substituents, make it an attractive candidate for drug design targeting various biological pathways. For instance, researchers have explored its role in modulating enzyme activity and its potential as a lead compound in anti-inflammatory and analgesic drug discovery.

In terms of pharmacokinetics, 2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylic acid hydrochloride exhibits favorable properties that enhance its bioavailability. The hydrochloride salt form ensures better solubility in aqueous solutions, which is crucial for absorption in biological systems. Additionally, the presence of lipophilic groups like the methyl and phenyl substituents contributes to its ability to cross cellular membranes, making it an ideal candidate for drug delivery systems.

The application of this compound extends beyond pharmacology into materials science. Its unique chemical structure allows for its use as a building block in synthesizing advanced materials, such as polymers with tailored properties. Recent advancements have demonstrated its role in creating biocompatible polymers that find applications in tissue engineering and regenerative medicine.

In conclusion, 2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylic acid hydrochloride, with its CAS number 1798775-41-3, stands as a versatile molecule with diverse applications across multiple scientific domains. Its structural integrity, coupled with recent research findings, positions it as a key player in future innovations in chemistry and medicine.